Cas no 13937-11-6 (Propanedioic acid,2-butylidene-, 1,3-diethyl ester)
13937-11-6 structure
Product Name:Propanedioic acid,2-butylidene-, 1,3-diethyl ester
CAS No:13937-11-6
MF:C11H18O4
MW:214.258224010468
CID:229858
PubChem ID:276528
Update Time:2025-04-19
Propanedioic acid,2-butylidene-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-butylidene-, 1,3-diethyl ester
- diethyl 2-butylidenepropanedioate
- AC1L5K16
- AC1Q63K9
- AR-1I4643
- butylidene-malonic acid diethyl ester
- Butyliden-malonsaeure-diaethylester
- CTK4C1785
- diethyl 2-butylidenepropane-1,3-dioate
- diethyl butylidenemalonate
- diethyl butylidenepropanedioate
- ethyl 2-butylidenemalonate
- NSC124628
- Penten-(1)-dicarbonsaeure-(1.1)-diaethylester
- SBB060571
- Propanedioic acid, 2-butylidene-, 1,3-diethyl ester
- SCHEMBL2920460
- AKOS024390871
- NSC-124628
- 13937-11-6
- DTXSID90298611
-
- Inchi: 1S/C11H18O4/c1-4-7-8-9(10(12)14-5-2)11(13)15-6-3/h8H,4-7H2,1-3H3
- InChI Key: HMTIRFYNPBFXRM-UHFFFAOYSA-N
- SMILES: O(CC)C(/C(/C(=O)OCC)=C/CCC)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 1.83910
Propanedioic acid,2-butylidene-, 1,3-diethyl ester Related Literature
-
1. Latent inhibitors. Part 7. Inhibition of dihydro-orotate dehydrogenase by spirocyclopropanobarbituratesWilliam Fraser,Colin J. Suckling,Hamish C. S. Wood J. Chem. Soc. Perkin Trans. 1 1990 3137
13937-11-6 (Propanedioic acid,2-butylidene-, 1,3-diethyl ester) Related Products
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